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Poziotinib Skin Toxicity Overview

Poziotinib is associated with a high incidence of dermatologic adverse events. The table below summarizes

the incidence of common skin toxicities observed in a phase II clinical trial [1].

Toxicity Type Incidence Most Common Grade 3 Toxicity

Skin Rash 90% of patients (n=50) Skin rash (34% of patients)

Paronychia (nail infection) 68% of patients

Dry Skin 60% of patients

Oral Mucositis 68% of patients

The skin rash typically presents as acneiform eruptions or exfoliative dermatitis [1]. In clinical practice,

these toxicities often require dose interruptions or reductions but can be effectively managed with supportive

care [1] [2].

Management Protocol: Hydrocortisone & Doxycycline
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A published case report demonstrates a successful management strategy for a patient who developed a Grade

3 skin rash and conjunctivitis during the ZENITH20 trial [2]. The intervention involved:

Topical Hydrocortisone 2.5%
Oral Doxycycline 100 mg once daily

This combination led to a marked improvement, with the skin rash and conjunctivitis reducing from Grade

3/2 to Grade 1 [2]. The following workflow outlines the application of this strategy.
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Patient on Poziotinib
Develops Skin Rash

Assess Rash Severity
(CTCAE Grading)

Grade 1 or 2 Rash Grade 3 Rash

Continue Poziotinib
Initiate Topical Hydrocortisone

Interrupt Poziotinib Dose

Continue Monitoring

Initiate Combination Therapy:
Topical Hydrocortisone 2.5%

AND Oral Doxycycline 100mg/day

Re-evaluate after 1-2 weeks
(Toxicity improves to ≤ Grade 1)

Resume Poziotinib
(at same or reduced dose)
Continue supportive care
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Supporting Evidence & Rationale

Clinical Evidence: The protocol is supported by a case of a patient with metastatic NSCLC harboring
an EGFR exon 20 insertion. After developing a Grade 3 rash, the combination of topical

hydrocortisone and oral doxycycline was administered, leading to a significant improvement and
allowing for the continued administration of poziotinib at a reduced dose (6 mg BID) [2].

Mechanism of Action Rationale:
Topical Hydrocortisone: A corticosteroid that reduces inflammation, redness, and itching by

suppressing the local immune response in the skin [3] [4].
Oral Doxycycline: A tetracycline antibiotic that, in this context, is used primarily for its anti-
inflammatory properties rather than its antimicrobial effects. It helps modulate the
inflammatory response in the skin [5] [6].

Drug Interaction Profile: According to drug interaction databases, no direct interactions have
been found between topical hydrocortisone and oral doxycycline, supporting the safety of this

combination [7].

FAQs on Toxicity Management

Q1: What is the recommended action for severe (Grade 3) skin toxicity? As per the clinical protocol,

Grade 3 rash should lead to dose interruption of poziotinib until the toxicity improves to Grade 1 or less.

Combination therapy with hydrocortisone and doxycycline can be initiated during the interruption.

Poziotinib can then be resumed, often at a reduced dose [1] [2]. In the phase II study, 72% of patients

required dose reductions due to adverse events [1].

Q2: Are there any critical drug-drug interactions or contraindications for this management strategy?

Doxycycline: Should not be taken with medications or supplements containing aluminum, calcium,

iron, or magnesium, as they can bind to doxycycline in the gut and significantly reduce its absorption.
Doses should be separated by at least 2-4 hours [7] [5] [6].

Hydrocortisone (Topical): Use with caution in patients with pre-existing skin infections, as
corticosteroids can mask signs of infection or worsen an existing one [3] [4].

Q3: How can research protocols proactively address skin toxicity? Developing a system-wide, pre-

emptive toxicity management plan is considered a best practice. This involves:

Creating detailed patient handouts that describe potential skin toxicities and management
strategies before treatment begins.
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Recommending specific products for skin care, such as emollients and moisturizers, to maintain

skin barrier integrity.
Fostering collaboration with dermatologists and dietitians to create a comprehensive support plan

[8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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